N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(dimethylamino)benzamide

• IUPAC Name: N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(dimethylamino)benzamide
• InChI: InChI=1S/C20H24N4O3S2/c1-5-24(6-2)29(26,27)16-10-11-17-18(13-16)28-20(21-17)22-19(25)14-8-7-9-15(12-14)23(3)4/h7-13H,5-6H2,1-4H3,(H,21,22,25)
• InChI Key: MGCZODBATSKEKK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)N(C)C
• Molecular Formula: C20H24N4O3S2
• Molecular Weight: 432.6 g/mol

Description

N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(dimethylamino)benzamide, also known as DBCO-NHS ester, is a chemical compound used in scientific research. It is a reactive chemical that can be used to label biomolecules for imaging, detection, and purification purposes.

Scientific Research Applications

Electrophysiological Activity

Research on N-substituted imidazolylbenzamides and benzene-sulfonamides, including derivatives similar to the compound , has shown potent activity in vitro. These compounds are potent selective class III agents, indicating potential in cardiac electrophysiological applications. They exhibit potency and efficacy in models of reentrant arrhythmias comparable to clinical trial compounds (Morgan et al., 1990).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized to study their effect as corrosion inhibitors against steel in acidic solutions. These compounds demonstrate high inhibition efficiencies, suggesting their utility in protecting materials against corrosion (Hu et al., 2016).

Enzyme Inhibition and Molecular Docking

Schiff bases derived from sulfamethoxazole and sulfisoxazole have shown inhibitory effects on several enzyme activities. Molecular docking studies have been performed to understand the interactions between these compounds and enzymes, offering insights into potential therapeutic applications (Alyar et al., 2019).

Microwave-mediated Synthesis

Efficient synthesis methods have been developed for benzothiazole- and benzimidazole-based heterocycles, demonstrating their potential for various biochemical applications. These methods allow for the construction of novel heterocyclic compounds with potential pharmacological activities (Darweesh et al., 2016).

Antimicrobial Agents

New benzothiazole derivatives have been synthesized and evaluated for their antimicrobial activity, targeting the DHPS enzyme. These compounds show promising antimicrobial properties against various strains of bacteria, highlighting their potential as novel antimicrobial agents (Azzam et al., 2022).